Cas no 635313-72-3 (1H-Pyrrole-2-carboxylic acid, 5-(1-hydroxyethyl)- (9CI))

1H-Pyrrole-2-carboxylic acid, 5-(1-hydroxyethyl)- (9CI) structure
635313-72-3 structure
Product Name:1H-Pyrrole-2-carboxylic acid, 5-(1-hydroxyethyl)- (9CI)
CAS No:635313-72-3
MF:C7H9NO3
MW:155.151262044907
CID:1017809
PubChem ID:10855701
Update Time:2025-04-20

1H-Pyrrole-2-carboxylic acid, 5-(1-hydroxyethyl)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrrole-2-carboxylic acid, 5-(1-hydroxyethyl)- (9CI)
    • 5-(1-hydroxyethyl)-1H-pyrrole-2-carboxylic acid
    • DTXSID10445963
    • DB-268207
    • 1H-Pyrrole-2-carboxylic acid, 5-(1-hydroxyethyl)-
    • 635313-72-3
    • Inchi: 1S/C7H9NO3/c1-4(9)5-2-3-6(8-5)7(10)11/h2-4,8-9H,1H3,(H,10,11)
    • InChI Key: MPAOBWYWZZICJJ-UHFFFAOYSA-N
    • SMILES: OC(C)C1=CC=C(C(=O)O)N1

Computed Properties

  • Exact Mass: 155.058243149g/mol
  • Monoisotopic Mass: 155.058243149g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 160
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.1
  • Topological Polar Surface Area: 73.3Ų
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